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Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 1,6,7-Trimethylnaphthalene (CAS No. 2245-38-7). Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection.

I. Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,6,7-Trimethylnaphthalene is
provided below. This information is crucial for safe handling and storage.

Property Value

Molecular Formula Ci3Haia

Molecular Weight 170.25 g/mol [1]

Appearance Solid[1]

Melting Point 24°C | 75°F[2]

Boiling Point 286.8 £ 20.0 °C at 760 mmHg[3]
Flash Point 127.8 + 12.5 °C[3]

Solubility Insoluble in water

Density 1.0 £ 0.1 g/cm3[3]
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Il. Hazard Identification and GHS Classification

1,6,7-Trimethylnaphthalene is classified with the following hazards:

Hazard Class

GHS Classification

Acute Toxicity, Oral

Category 4 (Harmful if swallowed)[1][4]

Hazardous to the Aquatic Environment, Acute

Category 1 (Very toxic to aquatic life)[1][4]

Hazardous to the Aquatic Environment, Chronic

Category 1 (Very toxic to aquatic life with long
lasting effects)[1][4]

Specific Target Organ Toxicity, Single Exposure

May be irritating to mucous membrane and

upper respiratory system|[2]

Signal Word:Danger[4]
Hazard Statements:
e H302: Harmful if swallowed.[1][4]

e H400: Very toxic to aquatic life.[1][4]

e H410: Very toxic to aquatic life with long lasting effects.[1][4]

lll. Personal Protective Equipment (PPE)

Due to its hazardous nature, appropriate PPE must be worn at all times when handling 1,6,7-

Trimethylnaphthalene.
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PPE Category Specifications

Chemical-resistant gloves (e.g., Nitrile, Viton®,
Hand Protection or barrier laminate). Inspect gloves prior to use

and change frequently.

) Chemical safety goggles or a face shield where
Eye/Face Protection o i
splashing is possible.

Alab coat or chemical-resistant apron. For
Skin and Body Protection larger quantities or increased risk of exposure,

chemical-resistant coveralls are recommended.

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an
Respiratory Protection organic vapor cartridge and a particulate pre-

filter is required. Ensure proper fit testing and

training.

IV. Operational Plan: Step-by-Step Handling
Procedures

A. Engineering Controls:
o Always handle 1,6,7-Trimethylnaphthalene in a well-ventilated area.

» Use a certified chemical fume hood for all weighing and transfer operations to minimize
inhalation exposure.

B. Handling Solid Compound:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a
specific area for handling the compound to prevent cross-contamination.

» Weighing: Use a balance inside a chemical fume hood or a ventilated balance enclosure.
Use anti-static weighing dishes.
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o Transfer: When transferring the solid, use a spatula or scoop. Avoid creating dust. If the
compound is crystalline, handle it gently to prevent particle generation.

 Dissolving: If dissolving the solid, add it slowly to the solvent in a flask with stirring. If heating
is required to dissolve, use a heating mantle and a condenser to prevent solvent evaporation
and potential exposure.

C. Emergency Procedures:

» Spills: In case of a small spill, cordon off the area. Wearing appropriate PPE, cover the spill
with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a
labeled, sealed container for hazardous waste disposal. For large spills, evacuate the area
and contact your institution's Environmental Health & Safety (EHS) department.

o Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may
spread contamination.

V. First Aid Measures
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Exposure Route First Aid Procedure

Do NOT induce vomiting.[2] Immediately call a
Ingestion poison control center or physician.[2] Never give

anything by mouth to an unconscious person.[2]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If the person is not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) o
Remove contaminated clothing. If irritation

persists, seek medical attention.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids occasionally.[2] Remove contact lenses
if present and easy to do. Continue rinsing.

Seek immediate medical attention.[2]

VI. Disposal Plan

All waste containing 1,6,7-Trimethylnaphthalene must be treated as hazardous waste.
A. Waste Segregation and Collection:

e Solid Waste: Collect all solid waste, including contaminated gloves, weigh papers, and
absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste
container.

¢ Liquid Waste: Collect any solutions containing 1,6,7-Trimethylnaphthalene in a separate,
compatible, and labeled hazardous waste container. Do not mix with other waste streams.

o Empty Containers: The original container of 1,6,7-Trimethylnaphthalene should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste.
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B. Labeling and Storage:

o All hazardous waste containers must be labeled with "Hazardous Waste," the full chemical
name ("1,6,7-Trimethylnaphthalene"), and the associated hazards (e.g., "Toxic,"
"Environmental Hazard").

» Store waste containers in a designated satellite accumulation area, away from incompatible
materials.

C. Final Disposal:

» Arrange for the pickup and disposal of all hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

VIl. Handling and Disposal Workflow
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Workflow for Handling and Disposal of 1,6,7-Trimethylnaphthalene
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Caption: A logical workflow for the safe handling and disposal of 1,6,7-Trimethylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
1,6,7-Trimethylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047812#personal-protective-equipment-for-handling-
1-6-7-trimethylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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